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Compound of Interest

Compound Name: (2-Chloroethyl)cyclohexane

Cat. No.: B1282800 Get Quote

(2-Chloroethyl)cyclohexane is a flammable and hazardous chemical that requires strict safety

protocols for handling and disposal. This document provides essential guidance for

researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Health Hazard Information
(2-Chloroethyl)cyclohexane poses several health risks. It is classified as a flammable liquid

and vapor.[1] It causes skin and eye irritation.[1][2] Inhalation may lead to respiratory irritation,

drowsiness, or dizziness.[2] Aspiration of the liquid into the lungs, which can occur if

swallowed, may be fatal.

Physical and Chemical Properties
Property Value Source

Molecular Formula C8H15Cl [2]

Molecular Weight 146.66 g/mol [2]

Boiling Point 80.7 °C (177.3 °F)

Melting Point 4 - 7 °C (39 - 45 °F)

Density 0.779 g/cm3 at 25 °C (77 °F)
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Operational Plan: Safe Handling and Storage
Adherence to the following procedures is mandatory to minimize exposure and prevent

accidents.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling (2-
Chloroethyl)cyclohexane to ensure the appropriate level of PPE is used.

PPE Category Specification Rationale

Hand Protection

Nitrile rubber gloves. A

thickness of 0.4 mm provides

full contact protection for up to

480 minutes, while 0.11 mm

gloves are suitable for splash

contact for up to 30 minutes.

To prevent skin contact and

irritation.[3]

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect against splashes

that could cause serious eye

irritation.[1][2]

Skin and Body

Flame retardant antistatic

protective clothing, such as a

lab coat or coveralls.

To minimize skin exposure and

protect from flammability

hazards.

Respiratory

A NIOSH-approved respirator

with an organic vapor cartridge

is required when vapors or

aerosols are generated, or if

working outside of a fume

hood.[3]

To prevent inhalation, which

can cause respiratory irritation,

dizziness, or drowsiness.[2]

Handling Procedures
Ventilation: Always handle (2-Chloroethyl)cyclohexane in a well-ventilated area or under a

chemical fume hood.[3]
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Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1] Use non-sparking tools and explosion-proof equipment.[4]

Static Discharge: Ground and bond containers and receiving equipment during transfers to

prevent static discharge.[4]

Personal Hygiene: Wash hands and face thoroughly after handling. Immediately change any

contaminated clothing.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep away from heat and sources of ignition.

The recommended storage temperature is between 2-8°C.[6]

Store in a locked cabinet or other secure location.

Emergency and Disposal Plan
Immediate and appropriate action is critical in the event of a spill, exposure, or fire.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, call a physician.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with water and soap for at least

15 minutes.[4] If skin irritation occurs, seek

medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.[1]

Ingestion

Do NOT induce vomiting due to the risk of

aspiration.[7] Call a physician or poison control

center immediately.[4]

Spill Response
Evacuate and Alert: Immediately alert others in the area and evacuate non-essential

personnel.[8]

Control Ignition Sources: Eliminate all nearby ignition sources.[4]

Ventilate: Ensure the area is well-ventilated, using fume hoods if possible.[9]

Containment: For small spills, use an inert absorbent material like vermiculite, dry sand, or a

commercial absorbent to contain the spill.[9] Prevent the spill from entering drains.

Cleanup: Wearing appropriate PPE, collect the absorbed material using non-sparking tools

and place it into a sealed, labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water once the material has been

removed.[10]

Fire Fighting Measures
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Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon dioxide

(CO2) to extinguish a fire.[4] Water may be ineffective but can be used to cool containers.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Disposal Plan
(2-Chloroethyl)cyclohexane and any materials contaminated with it must be disposed of as

hazardous waste.

Containerization: Collect waste in a clearly labeled, leak-proof container.[11] The container

must be kept closed except when adding waste.[11]

Labeling: The container must be marked with the words "HAZARDOUS WASTE" and list the

contents.[11]

Disposal: Dispose of the waste through an approved hazardous waste disposal facility,

following all local, state, and federal regulations.[12]

Workflow Diagrams
The following diagrams illustrate the standard operating procedure for handling (2-
Chloroethyl)cyclohexane and the appropriate emergency response.
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Standard Handling Procedure for (2-Chloroethyl)cyclohexane

Preparation

Handling

Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood or
Well-Ventilated Area

Remove Ignition Sources

Use Grounded Equipment
for Transfer

Proceed to Handling

Perform Experimental Work

Dispose of Waste in
Labeled Hazardous Waste Container

Work Complete

Decontaminate Work Area

Wash Hands Thoroughly
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Emergency Response Workflow

Spill Response Exposure Response Fire Response

Emergency Occurs
(Spill, Exposure, Fire)

Alert Others & Evacuate Area Remove from Exposure Source Activate Fire Alarm

Contain Spill with Absorbent

Clean Up with PPE

Dispose as Hazardous Waste

Administer First Aid
(Flush Skin/Eyes)

Seek Immediate Medical Attention

Use Appropriate Extinguisher
(If Safe to Do So)

Evacuate the Building

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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